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Molecular Properties of Decanoic acid-1-13C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (113C)decanoic acid

CAS No.: 84600-66-8

Cat. No.: S785892

The table below summarizes the key identifiers and physicochemical properties for decanoic acid-1-13C,

based on the data from a chemical supplier and its unlabeled analog [1] [2].

Property Value for Decanoic acid-1-13C Value for Unlabeled Decanoic acid
CAS 84600-66-8 [1] 334-48-5 [2]

Number

Other 488658 (Aldrich) [1] Capric acid, Decylic acid [2]
Identifiers

Molecular CoH1913COOH [1] CH3(CH2)sCOOH [2]
Formula

Molar Mass Information missing 172.268 g-mol—1 [2]
Isotopic 99 atom % 13C [1] Not Applicable

Purity

Form Solid [1] White crystals [2]

Melting 30-32 °C (lit.) [1] 31.6 °C [2]

Point

Boiling 268-270 °C (lit.) [1] 268.7 °C [2]

Point
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Property Value for Decanoic acid-1-13C Value for Unlabeled Decanoic acid
Density 0.898 g/mL at 25 °C [1] 0.893 g/cm3 at 25 °C [2]

SMILES CCCCCCCCC13C=0 [1] 0=C(0)CCCCCCCCC [2]

InChl INChI=1S/C10H2002/c1-2-3-4-5-6-7-8-9- INChI=1S/C10H2002/c1-2-3-4-5-6-7-8-9-

10(11)12/h2-9H2,1H3,(H,11,12)/i10+1 [1]  10(11)12/h2-9H2,1H3,(H,11,12) [2]

Applications and Biological Effects

The search results provide information on the applications and effects of unlabeled decanoic acid, primarily

in the context of pharmaceuticals.

e Applications: Unlabeled decanoic acid is used in the synthesis of esters for perfumes and artificial
fruit flavors. A significant pharmaceutical application is its use in creating prodrugs [2]. Forming a salt
or ester with a drug (e.g., haloperidol decanoate, fluphenazine decanoate) increases its lipophilicity,
enabling the development of long-acting injectable depot formulations that release slowly from
adipose tissue [2].

¢ Biological Effects: Decanoic acid has been studied for its direct anticonvulsant effects. It acts as a
non-competitive antagonist of the AMPA receptor, which inhibits excitatory neurotransmission in the
brain and may contribute to the anticonvulsant effect of medium-chain triglyceride (MCT) ketogenic
diets [2]. It may also induce mitochondrial proliferation through PPARy receptor agonism [2].

Graphviz Template for Molecular Pathway

Since specific pathways for decanoic acid-1-13C were not found, here is a generic Graphviz template in
DOT language that illustrates a potential prodrug activation pathway. You can adapt this script with specific

compound names and mechanisms as needed for your research.
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A generic prodrug activation pathway. The diagram above shows how a prodrug ester might be metabolized

to release the active drug and decanoic acid.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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